Cas no 2228117-51-7 (2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid
• CAS No: 2228117-51-7
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6570817
• PubChem ID: 165667354
• Update Time: 2025-06-21

2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid
• 2-amino-2-[1-(2-hydroxy-4-methoxyphenyl)cyclopropyl]acetic acid
• 2228117-51-7
• EN300-1817254

• Inchi： 1S/C12H15NO4/c1-17-7-2-3-8(9(14)6-7)12(4-5-12)10(13)11(15)16/h2-3,6,10,14H,4-5,13H2,1H3,(H,15,16)
• InChI Key： QHKWVFDTEBSVFI-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(C(C(=O)O)N)CC1)OC

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid (CAS No. 2228117-51-7)

2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid, identified by the chemical identifier CAS No. 2228117-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid backbone, which is known for its unique structural and functional properties. The presence of both amino and hydroxymethoxy substituents on the aromatic ring further enhances its potential as a bioactive molecule, making it a subject of intense study in drug discovery and development.

The structural motif of 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid incorporates several key pharmacophoric elements that are highly relevant to modern medicinal chemistry. The cyclopropyl group, for instance, is often associated with enhanced metabolic stability and improved binding affinity to biological targets. This structural feature is particularly valuable in the design of small-molecule drugs, where optimizing metabolic properties can significantly influence drug efficacy and safety profiles.

Moreover, the aromatic ring substituted with both a hydroxyl group and a methoxy group introduces additional layers of functionality that can modulate the compound's interactions with biological systems. Such substituents are frequently employed in medicinal chemistry to fine-tune solubility, lipophilicity, and binding affinity. The combination of these features makes 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid a promising candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that target inflammatory and immunomodulatory pathways. The structural framework of 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid bears similarities to known bioactive molecules that have demonstrated efficacy in managing chronic inflammatory conditions. Preliminary studies have suggested that this compound may exhibit inhibitory effects on key enzymes involved in pro-inflammatory signaling cascades, such as COX-2 and LOX enzymes. These findings align with the broader trend in pharmaceutical research toward identifying agents that can modulate inflammatory responses without excessive side effects.

Another area of interest is the potential application of 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid in the treatment of neurological disorders. The cyclopropyl moiety has been observed to interact with certain neurotransmitter receptors, suggesting that this compound could have neuropharmacological effects. Current research is exploring its potential as an adjunct therapy for conditions such as neuroinflammation and cognitive impairment. The hydroxymethoxy group may also contribute to its ability to cross the blood-brain barrier, which is crucial for therapeutic efficacy in central nervous system disorders.

The synthesis of 2-amino-2-1-(2-hydroxy-4-methoxyphenyl)cyclopropylacetic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been instrumental in streamlining the synthetic pathway, making it more efficient and scalable for further research and development.

In terms of pharmacokinetic properties, CAS No. 2228117-51-7 exhibits promising characteristics that are favorable for drug development. Initial pharmacokinetic studies indicate good oral bioavailability and moderate tissue distribution, suggesting that it may reach therapeutic levels efficiently after administration. Additionally, preliminary toxicity assessments have shown that this compound demonstrates low acute toxicity at relevant doses, which is an encouraging finding for further preclinical development.

The future direction of research on CAS No. 2228117-51-7 is likely to focus on elucidating its mechanism of action through detailed biochemical and cellular studies. Understanding how this compound interacts with its target proteins at the molecular level will be crucial for optimizing its therapeutic potential. Furthermore, exploring its efficacy in animal models of inflammation and neurological disorders will provide valuable insights into its clinical applicability.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of CAS No. 2228117-51-7 into a viable therapeutic agent. Such partnerships can leverage complementary expertise in synthetic chemistry, pharmacology, and drug formulation to accelerate the translation of laboratory findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like CAS No. 2228117-51-7 hold significant promise for addressing unmet medical needs across multiple therapeutic areas.